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Compound of Interest

Compound Name: Pyrene-1,6-dicarbonitrile

Cat. No.: B15505028

Disclaimer: Specific health and safety data for Pyrene-1,6-dicarbonitrile is not readily
available. This guide has been developed using data from the closely related compound,
Pyrene (CAS No. 129-00-0), as a surrogate. The toxicological and physical properties of
Pyrene-1,6-dicarbonitrile may differ. Researchers, scientists, and drug development
professionals should handle this compound with extreme caution and conduct a thorough risk
assessment before use.

This technical guide provides an in-depth overview of the health and safety considerations for
Pyrene, intended to serve as a reference for handling Pyrene-1,6-dicarbonitrile until specific
data becomes available.

Hazard Identification and Classification

Pyrene is classified as a hazardous substance with potential for serious health and
environmental effects. The Globally Harmonized System (GHS) classification for Pyrene is as
follows:

Table 1: GHS Classification for Pyrene
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Hazard Class Category Hazard Statement
Carcinogenicity 1A/1B H350: May cause cancer[1][2]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity 1 )
life[2][3]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 ] ]
with long lasting effects[1][2][3]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed[2]
Skin Irritation 2 H315: Causes skin irritation[2]
o H319: Causes serious eye
Eye Irritation 2A L
irritation[2]
Specific Target Organ Toxicity - 3 H335: May cause respiratory

Single Exposure

irritation[2]

Signal Word: Danger[1]

Hazard Pictograms:

Caption: GHS Hazard Pictograms for Pyrene.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of Pyrene
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Property Value

Appearance Yellow solid[3][4]

Odor Odorless[3][4]

Molecular Formula C16H10[1]

Molecular Weight 202.25 g/mol [1]

Melting Point 148 - 152 °C / 298.4 - 305.6 °F[3][4]

Boiling Point 393-404°C/739.4-759.2 °F @ 760 mmHg[4]
Flash Point 210 °C /410 °F[3][4]

Solubility in Water Practically insoluble[3]

Specific Gravity 1.271 @ 23 °C

Toxicological Information

Exposure to Pyrene can have significant health consequences. The primary routes of exposure
are inhalation, ingestion, and skin contact.

Table 3: Toxicological Data for Pyrene
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Endpoint Result Species Reference

Acute Oral Toxicity

800 mg/kg Mouse
(LD50)
Acute Oral Toxicity
2700 mg/kg Rat [5]
(LD50)
Classified as a
Carcinogenicity carcinogen (Category [11[2]

1A/1B)

Mutagenic for
o mammalian somatic
Mutagenicity I d
cells an

bacteria/yeast

Skin Irritation Causes skin irritation [2]

o Causes serious eye
Eye Irritation L [2]
irritation

_ . May cause respiratory
Respiratory Irritation T [2]
irritation

Specific Target Organ
o ) Central nervous
Toxicity (Single [4]
system (CNS)
Exposure)

Specific Target Organ
Toxicity (Repeated Liver [4]

Exposure)

Experimental Protocols:

Detailed experimental protocols for the toxicological studies cited are not available in the
provided safety data sheets. The LD50 values are typically determined through standardized
acute toxicity studies (e.g., OECD Guideline 401). Carcinogenicity and mutagenicity are
assessed through a battery of in vitro and in vivo assays.
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Routes of Exposure

Inhalation Skin Contact

Potential Health Effects

Irritation Carcinogenicity Mutagenicity Organ Toxicity

Click to download full resolution via product page

Caption: Potential Health Effects from Pyrene Exposure.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

Table 4: First-Aid Measures for Pyrene Exposure

Exposure Route First-Aid Procedure

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.[4]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists, call a
physician.[3][4]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Clean mouth with water and drink afterwards
Ingestion plenty of water. Get medical attention if

symptoms occur.[3]
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Emergency Response Workflow:

Emergency First-Aid Workflow

Rinse Mouth, Drink Water
Ingestion

Rinse Eyes for 15 mins

Seek Medical Attention g Monitor for Symptoms

Exposure Occurs Assess Exposure Route

Wash with Plenty of Water

Move to Fresh Air

Click to download full resolution via product page

Caption: Emergency First-Aid Workflow for Pyrene Exposure.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure.
Handling:

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[1][4]

e Use in a well-ventilated area or under a chemical fume hood.
¢ Avoid dust formation.[4]
¢ Do not eat, drink, or smoke when handling.

» Wash hands thoroughly after handling.
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Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Keep away from strong oxidizing agents.[4]

o Store locked up.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[4]

e Environmental Precautions: Do not let this chemical enter the environment.[6] Prevent
product from entering drains.

o Containment and Cleaning: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or
appropriate foam.

» Specific Hazards: Forms explosive mixtures with air on intense heating.[1]

e Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]
Ecological Information

Pyrene is very toxic to aquatic life, with long-lasting effects.[1][2][3][4][5]

Table 5: Ecotoxicity Data for Pyrene
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Organism Test Result

Oncorhynchus mykiss

_ LC50 (96h) > 2 mg/L
(Rainbow Trout)
Water Flea (Daphnia) EC50 (48h) 1.8 mg/L
Freshwater Algae EC50 (48h) 0.002-0.003 mg/L

It is imperative to prevent this substance from entering soil, watercourses, or sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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